4-benzyl-3-ethyl-1-[(3-hydroxyphenyl)acetyl]-1,4-diazepan-5-one

• IUPAC Name: 4-benzyl-3-ethyl-1-[2-(3-hydroxyphenyl)acetyl]-1,4-diazepan-5-one
• InChI: InChI=1S/C22H26N2O3/c1-2-19-16-23(22(27)14-18-9-6-10-20(25)13-18)12-11-21(26)24(19)15-17-7-4-3-5-8-17/h3-10,13,19,25H,2,11-12,14-16H2,1H3
• InChI Key: VGVZNNBMVFDICG-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(CCC(=O)N1CC2=CC=CC=C2)C(=O)CC3=CC(=CC=C3)O
• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol

Description

4-benzyl-3-ethyl-1-[(3-hydroxyphenyl)acetyl]-1,4-diazepan-5-one, also known as BEAD, is a chemical compound that belongs to the class of diazepanes. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. BEAD is a promising tool for investigating the mechanisms of action of certain neurotransmitters and neuromodulators, as well as for developing new drugs for the treatment of neurological disorders.

Mechanism of Action

The mechanism of action of 4-benzyl-3-ethyl-1-[(3-hydroxyphenyl)acetyl]-1,4-diazepan-5-one is not fully understood, but it is thought to involve the modulation of neurotransmitter release and receptor activity. This compound has been shown to enhance GABAergic transmission by increasing the release of GABA and by potentiating the activity of GABA receptors. It has also been shown to modulate glutamatergic transmission by affecting the activity of NMDA receptors. Additionally, this compound has been shown to activate the TRPV1 channel, which is involved in pain sensation and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, particularly in the brain. It has been shown to enhance synaptic plasticity, which is the ability of neurons to change their strength and connectivity in response to activity. This effect is thought to underlie the role of this compound in learning and memory. This compound has also been shown to have anxiolytic and anticonvulsant effects, which may be related to its modulation of GABAergic transmission.

Advantages and Limitations for Lab Experiments

One advantage of using 4-benzyl-3-ethyl-1-[(3-hydroxyphenyl)acetyl]-1,4-diazepan-5-one in lab experiments is its high potency and selectivity for certain receptors and ion channels. This allows researchers to investigate specific aspects of neurotransmitter and neuromodulator function with greater precision. Additionally, this compound is relatively easy to synthesize and can be modified to produce analogs with different properties. However, one limitation of using this compound is its potential toxicity and side effects, particularly at high doses. Careful dosing and monitoring are necessary to ensure the safety of lab animals and human subjects.

Future Directions

There are several potential future directions for research on 4-benzyl-3-ethyl-1-[(3-hydroxyphenyl)acetyl]-1,4-diazepan-5-one. One area of interest is the development of new drugs based on the structure of this compound, particularly for the treatment of neurological disorders such as epilepsy, anxiety, and depression. Another area of interest is the investigation of the role of this compound in other physiological processes, such as pain sensation and inflammation. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on neurotransmitter and neuromodulator function.

Synthesis Methods

4-benzyl-3-ethyl-1-[(3-hydroxyphenyl)acetyl]-1,4-diazepan-5-one can be synthesized using a variety of methods, including the condensation of 3-hydroxybenzaldehyde with ethyl acetoacetate, followed by reduction and cyclization to form the diazepane ring. Other methods involve the use of different starting materials and reagents, such as benzyl bromide and N-benzyl-3-ethyl-4-oxo-2-piperazinecarboxamide.

Scientific Research Applications

4-benzyl-3-ethyl-1-[(3-hydroxyphenyl)acetyl]-1,4-diazepan-5-one has been used in a wide range of scientific research applications, particularly in the field of neuroscience. It has been shown to modulate the activity of several neurotransmitters, including GABA, glutamate, and dopamine, and to affect various physiological processes, such as synaptic plasticity, learning, and memory. This compound has also been used to investigate the role of specific receptors and ion channels in the brain, such as the NMDA receptor and the TRPV1 channel.